Cas no 141704-95-2 ((1-Methylcyclohexyl)(piperazin-1-yl)methanone)
141704-95-2 structure
Product Name:(1-Methylcyclohexyl)(piperazin-1-yl)methanone
CAS No:141704-95-2
MF:C12H22N2O
MW:210.315883159637
CID:2774429
PubChem ID:21184028
Update Time:2025-04-21
(1-Methylcyclohexyl)(piperazin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL7794343
- (1-Methylcyclohexyl)(piperazin-1-yl)methanone
- 141704-95-2
- Methanone, (1-methylcyclohexyl)-1-piperazinyl-
- DTXSID60611176
-
- Inchi: 1S/C12H22N2O/c1-12(5-3-2-4-6-12)11(15)14-9-7-13-8-10-14/h13H,2-10H2,1H3
- InChI Key: NEDUBQZMTKVUSV-UHFFFAOYSA-N
- SMILES: O=C(C1(C)CCCCC1)N1CCNCC1
Computed Properties
- Exact Mass: 210.173213330Da
- Monoisotopic Mass: 210.173213330Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 32.3Ų
(1-Methylcyclohexyl)(piperazin-1-yl)methanone Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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